2-chloro-N-(2-chloroacetyl)-N-(3,4,5-trimethoxyphenyl)acetamide
Description
2-chloro-N-(2-chloroacetyl)-N-(3,4,5-trimethoxyphenyl)acetamide, also known as CTC, is a chemical compound that has been widely used in scientific research applications. This compound is a derivative of acetamide and is known to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Radiosynthesis in Herbicides and Safeners
- Application in Herbicides: The chloroacetanilide herbicide acetochlor, similar in structure to 2-chloro-N-(2-chloroacetyl)-N-(3,4,5-trimethoxyphenyl)acetamide, is used in studies on metabolism and mode of action. It was radiolabeled for research purposes (Latli & Casida, 1995).
Inhibition of Fatty Acid Synthesis in Algae
- Herbicide Action in Algae: Chloroacetamide herbicides, akin to 2-chloro-N-(2-chloroacetyl)-N-(3,4,5-trimethoxyphenyl)acetamide, have been studied for their inhibitory effect on fatty acid synthesis in the green alga Scenedesmus Acutus. This research contributes to understanding herbicide action at a biochemical level (Weisshaar & Böger, 1989).
Characterization and Potential as Pesticides
- Potential in Pesticides: N-derivatives of chlorophenoxyacetamide, similar in function to 2-chloro-N-(2-chloroacetyl)-N-(3,4,5-trimethoxyphenyl)acetamide, have been characterized by X-ray powder diffraction and are considered potential pesticides. This research aids in the development of new pesticide formulations (Olszewska, Tarasiuk, & Pikus, 2011).
Study of Molecular Structure and Conformations
- Analysis of Molecular Structure: Research on various acetamide derivatives, which are structurally related to 2-chloro-N-(2-chloroacetyl)-N-(3,4,5-trimethoxyphenyl)acetamide, has focused on their molecular structure and conformations. This is vital for understanding the chemical properties and potential applications of these compounds (Helliwell et al., 2011).
Synthesis and Antimicrobial Activity
- Antimicrobial Properties: The synthesis of various acetamide derivatives, related to 2-chloro-N-(2-chloroacetyl)-N-(3,4,5-trimethoxyphenyl)acetamide, has been explored for potential antimicrobial properties. This research is crucial for the development of new antimicrobial agents (Kumar & Mishra, 2015).
properties
IUPAC Name |
2-chloro-N-(2-chloroacetyl)-N-(3,4,5-trimethoxyphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15Cl2NO5/c1-19-9-4-8(5-10(20-2)13(9)21-3)16(11(17)6-14)12(18)7-15/h4-5H,6-7H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UVJJMADHHHLFOV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)N(C(=O)CCl)C(=O)CCl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15Cl2NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-(2-chloroacetyl)-N-(3,4,5-trimethoxyphenyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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